Cas no 1889907-27-0 (3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1889907-27-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6294239
• PubChem ID: 115012352
• Update Time: 2025-06-13

3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid
• 1889907-27-0
• EN300-1831809

• Inchi： 1S/C8H14O3/c1-5(2)8(7(10)11)3-6(9)4-8/h5-6,9H,3-4H2,1-2H3,(H,10,11)
• InChI Key： KWVHOPSAXCEHKY-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C(C)C)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1889907-27-0) and Its Emerging Applications in Chemical Biology

3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid, identified by the chemical identifier CAS No. 1889907-27-0, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique cyclobutane core, combined with hydroxyl and alkylation substituents, positions it as a versatile scaffold for the development of novel bioactive molecules. This introduction delves into the compound's structural characteristics, synthetic pathways, and its potential applications, particularly in the context of recent advancements in drug discovery and molecular recognition.

The molecular structure of 3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid features a cyclobutane ring substituted at the 3-position with a hydroxyl group and at the 1-position with an isopropyl chain. This arrangement introduces both polar and non-polar regions, making it an attractive candidate for designing molecules that can interact selectively with biological targets. The presence of the hydroxyl group enhances hydrogen bonding capabilities, while the isopropyl moiety contributes to lipophilicity, allowing for optimal solubility and membrane permeability profiles.

Recent studies have highlighted the compound's potential in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have been explored as inhibitors of cytochrome P450 enzymes, which play a crucial role in drug metabolism. The cyclobutane ring itself is known to confer rigidity, which can improve binding affinity by reducing conformational flexibility. This structural motif has been successfully employed in the design of small-molecule inhibitors targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The synthesis of 3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid involves multi-step organic transformations, typically starting from readily available precursors such as cyclobutanone or cyclobutanediol. Advances in catalytic methods, particularly transition-metal-catalyzed reactions, have enabled more efficient and scalable synthesis routes. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce functional groups at specific positions on the cyclobutane ring with high regioselectivity. These synthetic strategies are essential for producing libraries of derivatives for high-throughput screening (HTS) campaigns.

In the realm of drug discovery, 3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid has been investigated as a lead compound for developing kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging computational chemistry techniques such as molecular docking and structure-based drug design (SBDD), researchers have identified optimized analogs that exhibit improved potency and selectivity against target kinases. These efforts align with broader trends in precision medicine, where tailored therapeutics are designed to address specific disease mechanisms.

Moreover, the compound's structural features make it a promising candidate for developing chiral auxiliaries or ligands in asymmetric synthesis. Chirality is a fundamental aspect of many biologically active molecules, and controlling stereochemistry during drug development is paramount to achieving desired pharmacological effects. The cyclobutane ring provides a stable framework for introducing chiral centers, while the hydroxyl and alkylation groups can serve as handles for further functionalization. Such derivatives have potential applications in producing enantiomerically pure drugs with enhanced efficacy and reduced side effects.

The growing interest in 3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid also stems from its role as a building block for more complex natural product-inspired scaffolds. Nature has long been a source of inspiration for medicinal chemists, providing templates for bioactive molecules with well-established biological roles. By incorporating elements from natural products into synthetic designs, researchers aim to harness their inherent biological activity while improving pharmacokinetic properties through structural optimization. This approach has led to the discovery of several novel therapeutic agents with significant clinical impact.

From a computational perspective, virtual screening techniques have been instrumental in identifying promising derivatives of 3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid. Large databases of chemical compounds can be screened against biological targets using machine learning algorithms to predict binding affinities and selectivity profiles. These predictions guide experimental efforts by prioritizing compounds most likely to exhibit desired biological activity. The integration of experimental data with computational models has accelerated the drug discovery process significantly over recent years.

The versatility of 3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid extends beyond its applications in small-molecule drug discovery; it also finds utility in materials science and polymer chemistry. The rigid cyclobutane core can be incorporated into polymers to enhance thermal stability or mechanical properties. Additionally, its ability to participate in hydrogen bonding makes it suitable for designing supramolecular assemblies or self-assembling materials with specific functions. Such materials have potential applications in nanotechnology, coatings, and smart materials development.

In conclusion,3-hydroxy-1-(propan-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1889907-27) represents a structurally unique compound with broad applicability across multiple scientific disciplines. Its synthesis through modern organic methodologies allows for facile functionalization, enabling the exploration of diverse bioactive derivatives through both experimental and computational approaches. As research continues to uncover new therapeutic targets and synthetic strategies,3-hydroxy-1-(propan -2 -yl)cyc lob ut ane - 1 - car box ylic aci d is poised to remain at the forefront of innovation in chemical biology and pharmaceutical sciences.